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Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-1,2-dinitrobenzene (CAS 610-38-

8) is not readily available. The following guidance is based on the known hazards of the closely

related isomer, 1-Bromo-2,4-dinitrobenzene (CAS 584-48-5), and general best practices for the

disposal of hazardous chemical waste. Due to the similarity in chemical structure and functional

groups, it is prudent to handle 4-Bromo-1,2-dinitrobenzene with the same precautions as its

well-documented isomer.

Hazard Profile and Safety Summary
Based on data for its isomer, 1-Bromo-2,4-dinitrobenzene, this compound is classified as

hazardous.[1][2] It is considered toxic if swallowed, in contact with skin, or inhaled.[1][2]

Furthermore, it is corrosive and can cause severe skin burns and serious eye damage.[1][2][3]

There is also a risk of an allergic skin reaction upon contact.[4][5]

Key takeaway for researchers: It is imperative to handle 4-Bromo-1,2-dinitrobenzene with

extreme caution. All recommended personal protective equipment and engineering controls

must be utilized to minimize any potential exposure.

Quantitative Data
The table below summarizes the available physical and chemical properties for 4-Bromo-1,2-
dinitrobenzene.
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Property Value Source

Molecular Formula C₆H₃BrN₂O₄ PubChem[6]

Molecular Weight 247.00 g/mol PubChem[6]

Appearance
Yellow crystalline powder

(presumed, based on isomer)
[3]

CAS Number 610-38-8 PubChem[6]

Experimental Protocols: Proper Disposal
Procedures
Adherence to a strict, step-by-step disposal protocol is essential for the safety of laboratory

personnel and the protection of the environment.

Personal Protective Equipment (PPE)
Before handling 4-Bromo-1,2-dinitrobenzene for disposal, all personnel must be equipped

with the appropriate PPE.[1][2]

Eye Protection: Chemical safety goggles or a face shield compliant with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile rubber.[3]

Body Protection: A laboratory coat or a chemical-resistant apron should be worn to prevent

skin exposure.[1][2]

Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a

chemical fume hood.[1][3] If exposure limits are likely to be exceeded or if respiratory

irritation occurs, a NIOSH/MSHA or European Standard EN 149 approved respirator is

required.[1][2]

Spill Response
In the event of a spill, follow these procedures:
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Evacuate: Immediately clear the area of all personnel.[5]

Ventilate: Ensure adequate ventilation of the spill area.

Contain: Wearing the correct PPE, cover the spill with an inert absorbent material such as

sand or vermiculite.

Collect: Carefully sweep the contaminated absorbent material into a designated, properly

labeled hazardous waste container.[1] It is crucial to avoid generating dust during this

process.[3][5]

Clean: Thoroughly clean the spill area.

Report: Report the incident to your institution's Environmental Health and Safety (EHS)

department.

Waste Collection and Disposal
The disposal of chemical waste is regulated and must be performed in compliance with all

federal, state, and local regulations.[7][8]

Waste Collection:

All waste containing 4-Bromo-1,2-dinitrobenzene, including contaminated materials like

weighing paper, pipette tips, and absorbents, must be collected in a designated hazardous

waste container.[5]

The container must be constructed of a material compatible with the chemical and must

have a secure, tight-fitting lid.[9] Using the original chemical container is often a suitable

option.[9]

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste".[7]

The label must include the full chemical name: "4-Bromo-1,2-dinitrobenzene".[7]

All constituents of the waste mixture must be listed.[7]
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The date of waste generation must be indicated.[7]

Affix the appropriate hazard pictograms (e.g., corrosive, toxic).[7]

Storage:

Store the sealed hazardous waste container in a designated, secure waste accumulation

area.[10]

The storage location should be cool, dry, and well-ventilated.[3]

Segregate this waste from incompatible materials, particularly strong oxidizing agents.[5]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.[7]

Ensure that the disposal contractor is provided with all available safety information,

including the SDS for the related isomer, 1-Bromo-2,4-dinitrobenzene.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-1,2-
dinitrobenzene.
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Click to download full resolution via product page

Caption: Disposal workflow for 4-Bromo-1,2-dinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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